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Compound of Interest

Compound Name: Dapsone-15N2

Cat. No.: B584252

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Dapsone-
15N2, a stable isotope-labeled version of the antibacterial and anti-inflammatory drug
Dapsone. This guide is intended to assist researchers, scientists, and drug development
professionals in sourcing Dapsone-15N2 for various applications, including metabolic studies,
pharmacokinetic analysis, and as an internal standard for quantitative assays.

Introduction to Dapsone-15N2

Dapsone-15N2 is a synthetic analog of Dapsone where both nitrogen atoms in the
aminophenyl groups have been replaced with the stable isotope Nitrogen-15 (*>N). This
isotopic labeling provides a distinct mass shift, making it an invaluable tool in mass
spectrometry-based analytical methods. The primary applications of Dapsone-15N2 include its
use as an internal standard for the accurate quantification of Dapsone in biological matrices
and as a tracer in studies investigating the metabolism and pharmacokinetics of the parent
drug.

Commercial Avalilability

Dapsone-15N2 is available from several specialized chemical suppliers that focus on stable
isotope-labeled compounds and analytical reference standards. The following table
summarizes the key information for some of the identified commercial suppliers.
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= I Product CAS Molecular Molecular Additional
upplier
2 Name Number Formula Weight Information
Offered as a
LGC Dapsone- C12H12°N202
287476-19-1 250.29 neat
Standards 15N2 S .
chemical.[1]
Listed as a
- pharmaceutic
Pharmaffiliate = Dapsone- C12H12°N202
287476-19-1 250.29 al standard
S 15N2 S
and stable

isotope.[2][3]

Listed as a
MedChemEx Dapsone-

Not specified Not specified Not specified 15N labeled
press 15N2

Dapsone.[4]

Note: Availability and product specifications are subject to change. It is recommended to
contact the suppliers directly for the most current information and to request a Certificate of
Analysis.

Physicochemical Properties

The fundamental physicochemical properties of Dapsone-15N2 are detailed in the table below,
based on information available from public databases.

Property Value Source

CAS Number 287476-19-1 PubChem|[5]

Molecular Formula C12H12°N20:2S PubChem[5]

Molecular Weight 250.29 g/mol PubChem[5]
4-[4-

IUPAC Name (*>N)aminophenyl]sulfonyl- PubChem|[5]
(*>N)aniline
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Quality Specifications

While specific Certificates of Analysis for Dapsone-15N2 were not publicly available at the time
of this review, the quality of such standards is typically assessed based on several key
parameters. Researchers should request information on the following from their chosen
supplier:

« Isotopic Purity: The percentage of the compound that is labeled with the *>N isotope at the
specified positions. This is a critical parameter for applications where the labeled compound
is used as a tracer or for isotope dilution mass spectrometry.

o Chemical Purity: The percentage of the material that is the desired chemical compound,
irrespective of its isotopic composition. This is often determined by techniques such as High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

« Identity Confirmation: Verification of the chemical structure, typically performed using
techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry
(MS).

Experimental Protocols and Applications

Although specific experimental protocols detailing the use of Dapsone-15N2 are not widely
published, its primary application is as an internal standard in quantitative bioanalytical
methods, most commonly utilizing Liquid Chromatography with tandem Mass Spectrometry
(LC-MS/MS). The general workflow for such an application is outlined below.

Logical Workflow for Dapsone Quantification using
Dapsone-15N2 Internal Standard
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Caption: Workflow for quantifying Dapsone using Dapsone-15N2 as an internal standard.

Dapsone Metabolism

Dapsone undergoes extensive metabolism in the body, primarily through two pathways: N-
acetylation to form monoacetyldapsone (MADDS) and N-hydroxylation to form dapsone
hydroxylamine. The latter is considered to be responsible for some of the hematological side
effects of the drug. Dapsone-15N2 can be a valuable tool to trace these metabolic

transformations in vivo and in vitro.
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Caption: Simplified metabolic pathways of Dapsone.

Conclusion

Dapsone-15N2 is a commercially available stable isotope-labeled compound that serves as a
critical tool for researchers in drug metabolism, pharmacokinetics, and clinical chemistry. While
this guide provides an overview of its commercial suppliers and potential applications, it is
imperative for researchers to obtain detailed product specifications and Certificates of Analysis
directly from the vendors to ensure the material's suitability for their specific experimental
needs. The provided workflows and diagrams offer a foundational understanding of how
Dapsone-15N2 can be integrated into experimental designs for the accurate quantification and
metabolic investigation of Dapsone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b584252#commercial-suppliers-of-dapsone-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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